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Compound of Interest

Compound Name: 2-Acetamidobenzamide

Cat. No.: B1266129 Get Quote

Essential Safety and Handling Guide for 2-
Acetamidobenzamide
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Acetamidobenzamide, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is vital for ensuring laboratory safety and

regulatory compliance.

Chemical and Physical Properties

Property Value

Molecular Formula C₉H₁₀N₂O₂

Molecular Weight 178.19 g/mol [1]

Appearance Solid (Powdered solid)

Melting Point 125 - 128 °C (257 - 262 °F)[2]

Solubility Low water solubility[3]

Hazard Identification and Safety Precautions

2-Acetamidobenzamide is classified with the following hazards:
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Acute toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Germ cell mutagenicity (Category 2): Suspected of causing genetic defects.[2]

Irritant: May cause skin and eye irritation.[1][4]

It is imperative to handle this compound with care, utilizing appropriate personal protective

equipment in a controlled environment.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling 2-
Acetamidobenzamide.[5]

Equipment Specification Purpose

Eye and Face Protection
Chemical safety goggles or a

full-face shield.[3][5]

Protects against splashes and

airborne particles.[5]

Hand Protection

Chemical-resistant gloves

(Nitrile or Butyl rubber

recommended).[5]

Prevents skin contact.

Body Protection
Chemical-resistant lab coat or

apron.[5]

Protects clothing and skin from

spills.[5]

Respiratory Protection
N95 mask or a respirator with

appropriate cartridges.[5]

Recommended when handling

powders outside of a fume

hood or when dust may be

generated.[3][5]

Operational Plan: Step-by-Step Handling Procedure
Proper handling techniques are crucial to minimize the risk of exposure and accidents.[5]

1. Preparation:

Ensure work is conducted in a well-ventilated area, preferably a certified chemical fume

hood.[3][5]
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Confirm that an eyewash station and safety shower are readily accessible and operational.

[3][5]

Assemble all necessary equipment and reagents before commencing work.

Inspect all PPE for integrity before use.[5]

2. Handling:

Avoid the formation of dust.[3]

Do not get in eyes, on skin, or on clothing.[3]

Weigh and transfer the compound carefully to minimize airborne particles.

Keep the container tightly closed when not in use.[3]

Do not eat, drink, or smoke in the handling area.[2][6]

3. Storage:

Store in a dry, cool, and well-ventilated place.[3]

Keep the container tightly closed.[3]

Protect from direct sunlight.[3]

Store locked up.[2]

Incompatible materials to avoid include acids, strong oxidizing agents, strong bases, and

ammonia.[3]

Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[3]

1. Waste Segregation and Collection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC400020250&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Acetamidonicotinic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Acetamidonicotinic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC400020250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC400020250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC400020250&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/135828?userType=undefined
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.fishersci.com/store/msds?partNumber=AC400020250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC400020250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC400020250&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/135828?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC400020250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC400020250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Designate a clearly labeled, sealed, and chemically compatible container for "Hazardous

Waste: 2-Acetamidobenzamide".[7][8]

Do not mix this waste with other waste streams.[7]

Carefully transfer any solid residual of the compound into the designated hazardous waste

container.[7]

For liquid waste (solutions), transfer to a labeled, sealed container for liquid hazardous

waste, indicating the solvent and approximate concentration.[7]

2. Container Rinsing:

The first rinse of any container that held 2-Acetamidobenzamide must be collected and

disposed of as hazardous waste.[9]

For highly toxic chemicals, the first three rinses must be collected as hazardous waste.[9]

3. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste contractor.[7]

The recommended disposal method for similar compounds is incineration by a licensed

hazardous waste disposal facility.[7]

Emergency Procedures
Exposure Response
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Exposure Route First Aid Measures

Skin Contact

Promptly wash the contaminated skin with soap

and water.[4][10] Remove contaminated

clothing.[10] If irritation persists, get medical

attention.[10]

Eye Contact

Immediately flush the eye with copious amounts

of water for at least 15 minutes, also under the

eyelids.[4][11] Remove contact lenses if present

and easy to do.[4] Seek immediate medical

attention.[11][12]

Inhalation

Move the exposed person to fresh air at once.

[10] If breathing has stopped, perform artificial

respiration.[10] Get medical attention as soon as

possible.[10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[4] Get medical attention immediately.[2]

[10]

Spill Cleanup

For small spills:

Evacuate the immediate area.

Wear appropriate PPE.[7]

Sweep up the solid material, avoiding dust generation, and place it in the designated

hazardous waste container.[3][13]

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.

For large spills:

Evacuate the area and prevent entry.[7][14]
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Contact your institution's EHS office immediately.[7][11]

Workflow for Safe Handling of 2-Acetamidobenzamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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